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Compound of Interest

Compound Name: SIMA phosphoramidite, 6-isomer

Cat. No.: B15556972 Get Quote

Essential Safety and Handling Guide for SIMA
Phosphoramidite, 6-Isomer
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of SIMA phosphoramidite, 6-isomer. Adherence to these procedures is vital for the

safety of laboratory personnel and to ensure the integrity of this chemical reagent.

Researchers, scientists, and drug development professionals should familiarize themselves

with this information before working with this compound.

Chemical and Safety Data
SIMA (dichloro-diphenyl-fluorescein) phosphoramidite, 6-isomer is a fluorescently labeled

building block used in oligonucleotide synthesis.[1][2][3][4] It is a hazardous substance

requiring careful handling to prevent adverse health effects.[5]

Property Value Reference

CAS Number 1411797-05-1 [1]

Molecular Weight 1065.02 g/mol [1]

Appearance Solid [6]

Solubility Soluble in DMSO, Acetonitrile [6]

Storage Temperature -20°C [2][6][7]
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Hazard Statement Description Reference

H303 May be harmful if swallowed [1][8]

H313
May be harmful in contact with

skin
[1][8]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H333 May be harmful if inhaled [1][8]

H335 May cause respiratory irritation [6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling SIMA

phosphoramidite to prevent exposure.[5][7]
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PPE Category Item Specifications Reference

Eye/Face Protection Safety Goggles

Tightly fitting,

conforming to EN 166

(EU) or NIOSH (US)

standards.

[6][7]

Face Shield

Recommended when

there is a splash

hazard.

[7]

Skin Protection
Chemical-Resistant

Gloves

Nitrile gloves are a

suitable option.

Gloves must be

inspected prior to use

and disposed of

properly.

[7]

Laboratory Coat
A standard lab coat

must be worn.
[7]

Protective Clothing

Fire/flame resistant

and impervious

clothing should be

worn.

[6]

Respiratory Protection
NIOSH-approved

Respirator

An N95 or P1 type

dust mask should be

used if ventilation is

inadequate or if dust

is generated.

[7]

Self-contained

Breathing Apparatus

Necessary in the

event of a fire or major

spill.

[7]

Experimental Protocols
Safe Handling Protocol
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Preparation: All handling of SIMA phosphoramidite should be conducted in a well-ventilated

area, preferably inside a certified chemical fume hood.[5][6]

Personal Protective Equipment: Before handling, ensure all required PPE is worn correctly.

This includes safety goggles, a lab coat, and chemical-resistant gloves.[5]

Handling: Avoid direct contact with the skin and eyes.[6] Prevent the formation of dust and

aerosols.[6] Use non-sparking tools to avoid ignition sources.[6]

Hygiene: Do not eat, drink, or smoke in the handling area.[6][7] Wash hands thoroughly after

handling the compound.[6][7]

Storage Protocol
Container: Keep the storage container tightly sealed to prevent exposure to moisture and air.

[5][7]

Conditions: Store in a dry, well-ventilated area at a recommended temperature of -20°C.[1][5]

[7]

Incompatibilities: Protect from heat and store away from oxidizing agents.[6][7] The material

should also be protected from light.[2][9]

Spill and Disposal Plan
Spill Response Protocol

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spilled material with an inert substance such as vermiculite or dry

sand.[5]

Collection: Carefully collect the absorbed material into a sealed, properly labeled container

for disposal.[5]

Decontamination: Decontaminate the affected surface with alcohol.[5]
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Waste Disposal Protocol

Phosphoramidite waste is considered hazardous and must be deactivated before disposal.[5]

Preparation: Perform all deactivation procedures within a chemical fume hood while wearing

appropriate PPE.[5]

Dissolution: For solid waste, dissolve the SIMA phosphoramidite in a minimal amount of

anhydrous acetonitrile. For empty containers, rinse with a small volume of anhydrous

acetonitrile to dissolve any residue.[5]

Hydrolysis: Slowly add the acetonitrile solution to a 5% aqueous solution of sodium

bicarbonate while stirring. The weak basic condition helps to neutralize acidic byproducts.[5]

Reaction Time: Allow the mixture to stir at room temperature for at least 24 hours to ensure

complete hydrolysis.[5]

Waste Collection: Transfer the resulting aqueous mixture to a designated and properly

labeled hazardous waste container.[5]

Final Disposal: The sealed hazardous waste container must be disposed of through the

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor.[5] Do not pour the chemical waste down the drain or dispose of it in the

regular trash.[5][7]
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Safe Handling Workflow for SIMA Phosphoramidite
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Caption: Workflow for the safe handling of SIMA phosphoramidite.
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Emergency Response for SIMA Phosphoramidite Exposure
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Caption: Emergency first aid procedures for exposure to SIMA phosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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